N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[2-(4-methylphenyl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C23H22N2O3S/c1-16-7-13-19(14-8-16)29-15-22(26)25-21-6-4-3-5-20(21)23(27)24-17-9-11-18(28-2)12-10-17/h3-14H,15H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: GGHBUDNBRZCAIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years as a research chemical. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. This system is involved in a wide range of physiological processes, including pain perception, appetite regulation, and immune function.

Mechanism of Action

N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide-2201 acts as an agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are located throughout the body. When this compound-2201 binds to these receptors, it activates a signaling cascade that leads to the release of various neurotransmitters and other signaling molecules. This can produce a range of physiological effects, depending on the location and density of the receptors.
Biochemical and Physiological Effects:
This compound-2201 has been shown to produce a range of biochemical and physiological effects, including analgesia, hypothermia, and sedation. It has also been shown to affect immune function, with some studies suggesting that it may have anti-inflammatory properties. However, the exact mechanisms underlying these effects are not well understood, and further research is needed to fully elucidate the pharmacology of this compound-2201.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide-2201 has several advantages as a research chemical, including its potency and selectivity for the CB1 and CB2 receptors. However, it also has several limitations, including its potential for abuse and its status as a controlled substance in many countries. Researchers must take appropriate precautions when working with this compound-2201, and should ensure that they are in compliance with all relevant laws and regulations.

Future Directions

There are several directions for future research on N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide-2201. One area of interest is the potential therapeutic applications of synthetic cannabinoids, including this compound-2201, for the treatment of various medical conditions. Another area of interest is the development of more selective and potent synthetic cannabinoids, which could be useful for studying the endocannabinoid system and developing new medications. Finally, further research is needed to fully understand the pharmacology and toxicology of this compound-2201, and to ensure that it is used safely and responsibly in scientific research.

Synthesis Methods

N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide-2201 is synthesized using a multi-step process that involves the reaction of various chemicals and reagents. The exact synthesis method is not publicly available, as this compound-2201 is a controlled substance in many countries. However, it is known that the synthesis involves the use of thioacetic acid and an amine derivative of 4-methoxyphenylacetic acid.

Scientific Research Applications

N-(4-methoxyphenyl)-2-({[(4-methylphenyl)thio]acetyl}amino)benzamide-2201 has been used extensively in scientific research to investigate the effects of synthetic cannabinoids on the endocannabinoid system. Studies have shown that this compound-2201 has a high affinity for the CB1 and CB2 receptors, and can produce a range of physiological effects, including analgesia, hypothermia, and sedation.